Cas no 481673-89-6 (4H-1,2,4-Triazole,4-(3-butenyl)-(9CI))
481673-89-6 structure
Product Name:4H-1,2,4-Triazole,4-(3-butenyl)-(9CI)
CAS No:481673-89-6
MF:C6H9N3
MW:123.155760526657
CID:1021045
Update Time:2022-07-26
4H-1,2,4-Triazole,4-(3-butenyl)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 4H-1,2,4-Triazole,4-(3-butenyl)-(9CI)
- 4H-1,2,4-Triazole, 4-(3-buten-1-yl)-
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- Inchi: 1S/C6H9N3/c1-2-3-4-9-5-7-8-6-9/h2,5-6H,1,3-4H2
- InChI Key: IDOIOCXBPPLNIV-UHFFFAOYSA-N
- SMILES: N1=CN(CCC=C)C=N1
Computed Properties
- Exact Mass: 123.08
- Monoisotopic Mass: 123.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 86.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.7A^2
4H-1,2,4-Triazole,4-(3-butenyl)-(9CI) Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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